Cas no 5157-08-4 (6-methyl-2,3,4,5-tetrahydropyridazin-3-one)

6-Methyl-2,3,4,5-tetrahydropyridazin-3-one is a heterocyclic compound featuring a pyridazinone core with a methyl substituent at the 6-position. This structure imparts unique reactivity, making it a valuable intermediate in pharmaceutical and agrochemical synthesis. Its partially saturated pyridazine ring enhances stability while retaining functional versatility for further derivatization. The compound’s ketone and nitrogen-rich framework allows for selective modifications, facilitating the development of biologically active molecules. It is particularly useful in constructing scaffolds for CNS-targeting agents or enzyme inhibitors due to its balanced lipophilicity and hydrogen-bonding capacity. High purity grades ensure consistent performance in research and industrial applications.

6-methyl-2,3,4,5-tetrahydropyridazin-3-one structure

5157-08-4 structure

Product Name:6-methyl-2,3,4,5-tetrahydropyridazin-3-one

CAS No:5157-08-4

MF:C₅H₈N₂O

MW:112.129820823669

MDL:MFCD00006455

CID:45574

PubChem ID:160871439

Update Time:2025-10-29

6-methyl-2,3,4,5-tetrahydropyridazin-3-one Chemical and Physical Properties

Names and Identifiers

- 6-Methyl-4,5-dihydropyridazin-3(2H)-one
- 4,5-Dihydro-6-methyl-3(2H)-pyridazinone
- 4,5-Dihydro-6-methylpyridazin-3(2H)-one monohydrate
- 45-Dihydro-6-methylpyridazin-3(2H)-one
- DIHYDRO-6-METHYLPYRIDAZIN-3(2H)-ONE
- 6-METHYL-2,3,4,5-TETRAHYDROPYRIDAZIN-3-ONE
- 6-methyl-4,5-dihydro-2H-pyridazin-3-one
- 6-Methyl-4,5-dihydro-3-pyridazone
- dihydropyridazinone
- 6-Methyl-4,5-dihydro-3(2H)-pyridazinone
- NSC 14585
- NSC 48103
- F0918-7052
- 3-methyl-4,5-dihydro-1H-pyridazin-6-one
- YQF2AB3MJY
- MFCD00006455
- PS-4152
- WLN: T6NMV FUTJ F1
- D4216
- VOTFXESXPPEARL-UHFFFAOYSA-N
- UNII-YQF2AB3MJY
- 4,5-Dihydro-6-methylpyridazin-3(2H)-one
- AKOS025243305
- Z49527484
- 5157-08-4
- SCHEMBL138271
- BB 0259201
- NSC-48103
- AKOS000274388
- SY023987
- NSC48103
- EN300-41077
- NSC14585
- J-518882
- CHEBI:194958
- W-204289
- HMS1645L20
- 3(2H)-Pyridazinone,5-dihydro-6-methyl-
- AMY24896
- FT-0617184
- AC-8382
- DTXSID20199521
- 6-methyl-2,4-dihydro-1H-pyridazin-3-one;6-Methyl-4,5-dihydropyridazin-3(2H)-one
- 3(2H)-Pyridazinone, 4,5-dihydro-6-methyl-
- NSC-14585
- CS-W011268
- A828658
- DTXCID80122012
- STK359388
- DB-028656
- ALBB-011783
- 6-methyl-2,3,4,5-tetrahydropyridazin-3-one
- MDL： MFCD00006455
- Inchi： 1S/C5H8N2O/c1-4-2-3-5(8)7-6-4/h2-3H2,1H3,(H,7,8)
- InChI Key： VOTFXESXPPEARL-UHFFFAOYSA-N
- SMILES： O=C1CCC(C)=NN1
- BRN： 107612

Computed Properties

Exact Mass: 112.06400
Monoisotopic Mass: 112.064
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 1
Hydrogen Bond Acceptor Count: 2
Heavy Atom Count: 8
Rotatable Bond Count: 0
Complexity: 139
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
Surface Charge: 0
Tautomer Count: 2
XLogP3: -0.7
Topological Polar Surface Area: 41.5

Experimental Properties

Color/Form: Colorless flake crystals
Density: 1.24
Melting Point: 79.0 to 83.0 deg-C
Refractive Index: 1.576
PSA: 41.46000
LogP: 0.03670
Solubility: Uncertain

6-methyl-2,3,4,5-tetrahydropyridazin-3-one Security Information

Symbol:
Prompt：warning
Hazard Statement： H315-H319
Warning Statement： P264-P280-P302+P352+P332+P313+P362+P364-P305+P351+P338+P337+P313
Hazard Category Code： R20/21/22;R36/37/38
Safety Instruction： S37/39-S26-S36/37/39-S22
RTECS：UR6375000
Hazardous Material Identification：
Risk Phrases：R20/21/22; R36/37/38
Safety Term：S22;S26;S36/37/39
HazardClass：IRRITANT
Storage Condition：Inert atmosphere,Room Temperature

6-methyl-2,3,4,5-tetrahydropyridazin-3-one Customs Data

HS CODE：2933990090
Customs Data：

China Customs Code:
2933990090

Overview:

2933990090. Other heterocyclic compounds containing only nitrogen heteroatoms. VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:nothing. MFN tariff:6.5%. general tariff:20.0%

Declaration elements:

Product Name, component content, use to, Please indicate the appearance of Urotropine, 6- caprolactam please indicate the appearance, Signing date

Summary:

2933990090. heterocyclic compounds with nitrogen hetero-atom(s) only. VAT:17.0%. Tax rebate rate:13.0%. . MFN tariff:6.5%. General tariff:20.0%

6-methyl-2,3,4,5-tetrahydropyridazin-3-one Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time
SHANG HAI XIAN DING Biotechnology Co., Ltd.	D4216-25g	6-methyl-2,3,4,5-tetrahydropyridazin-3-one	5157-08-4	98.0%(GC)	25g	￥590.0	2022-05-30
SHANG HAI XIAN DING Biotechnology Co., Ltd.	D967A-5g	6-methyl-2,3,4,5-tetrahydropyridazin-3-one	5157-08-4	99%	5g	￥114.0	2022-05-30
SHANG HAI XIAN DING Biotechnology Co., Ltd.	D967A-25g	6-methyl-2,3,4,5-tetrahydropyridazin-3-one	5157-08-4	99%	25g	￥406.0	2022-05-30
Fluorochem	068760-10g	6-Methyl-4,5-dihydropyridazin-3(2H)-one	5157-08-4	97%	10g	￡28.00	2022-03-01
Fluorochem	068760-25g	6-Methyl-4,5-dihydropyridazin-3(2H)-one	5157-08-4	97%	25g	￡53.00	2022-03-01
Fluorochem	068760-1g	6-Methyl-4,5-dihydropyridazin-3(2H)-one	5157-08-4	97%	1g	￡10.00	2022-03-01
Fluorochem	068760-5g	6-Methyl-4,5-dihydropyridazin-3(2H)-one	5157-08-4	97%	5g	￡17.00	2022-03-01
Ambeed	A127809-1g	6-Methyl-4,5-dihydropyridazin-3(2H)-one	5157-08-4	97%	1g	$6.0	2025-02-24
Ambeed	A127809-5g	6-Methyl-4,5-dihydropyridazin-3(2H)-one	5157-08-4	97%	5g	$9.0	2025-02-24
Ambeed	A127809-10g	6-Methyl-4,5-dihydropyridazin-3(2H)-one	5157-08-4	97%	10g	$13.0	2025-02-24

6-methyl-2,3,4,5-tetrahydropyridazin-3-one Suppliers

Tiancheng Chemical (Jiangsu) Co., Ltd

Gold Member

Audited Supplier

(CAS:5157-08-4)4,5-二氢-6-甲基哒嗪-3(2H)-酮

Order Number:LE27051446

Stock Status:in Stock

Quantity:25KG,200KG,1000KG

Purity:99%

Pricing Information Last Updated:Friday, 20 June 2025 13:03

Price ($):discuss personally

Email:18501500038@163.com

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Related Categories

Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Diazines Pyridazines and derivatives Pyridazinones

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